Author: BenchChem Technical Support Team. Date: February 2026
Topic: Methyl 6-bromoindoline-4-carboxylate (CAS 1240523-98-1) Properties
Content Type: In-depth Technical Guide / Whitepaper
Audience: Researchers, Scientists, and Drug Development Professionals
Strategic Scaffold for Next-Generation Medicinal Chemistry
Executive Summary
Methyl 6-bromoindoline-4-carboxylate (CAS 1240523-98-1) represents a high-value pharmacophore in modern drug discovery, particularly within the "Escape from Flatland" paradigm. Unlike its planar indole counterpart, this indoline (2,3-dihydroindole) derivative offers a distinct three-dimensional vector, enhanced solubility, and a specific metabolic profile.
This guide dissects the physicochemical properties, synthetic architecture, and reactivity landscape of this scaffold.[1] It is designed to serve as a definitive reference for medicinal chemists utilizing this building block for kinase inhibitors, GPCR ligands, and antibiotic potentiators.
Chemical Identity & Physicochemical Profile
The core structure features a fused bicyclic system (benzene fused to a pyrrolidine ring) with orthogonal functional handles: a secondary amine at N1, a methyl ester at C4, and a bromine atom at C6. This tri-functional nature allows for rapid library generation via parallel synthesis.
Moderate lipophilicity; suitable for CNS penetration optimization.
H-Bond Donors
1 (NH)
H-Bond Acceptors
2 (C=O, N)
pKa (Conjugate Acid)
~2.5 - 3.0
The N1 nitrogen is less basic than aliphatic amines due to conjugation with the benzene ring, but more basic than indole.
Solubility
DMSO, DCM, Ethyl Acetate
Limited solubility in water; requires protonation or cosolvents.
Synthetic Architecture
The synthesis of CAS 1240523-98-1 is rarely performed de novo from acyclic precursors in a discovery setting. Instead, the industrial standard involves the regioselective reduction of the commercially available indole analog (Methyl 6-bromoindole-4-carboxylate, CAS 107650-22-6).
Objective: Reduce the C2-C3 double bond without debrominating the C6 position or hydrolyzing the C4 ester.
Reagents: Sodium Cyanoborohydride (
), Acetic Acid ().
Mechanism:
Protonation: The indole C3 position is protonated by acetic acid, generating an iminium ion intermediate (indolenine).
Hydride Transfer: The borohydride species delivers a hydride to the electrophilic C2 position.
Selectivity:
is mild enough to leave the ester and aryl bromide intact, unlike catalytic hydrogenation () which risks hydrodebromination.
Experimental Workflow (Bench Scale)
Dissolution: Dissolve Methyl 6-bromoindole-4-carboxylate (1.0 eq) in Glacial Acetic Acid (0.5 M concentration).
Addition: Cool to 10°C. Add
(3.0 eq) portion-wise over 30 minutes to control exotherm and hydrogen gas evolution.
Reaction: Stir at room temperature for 2-4 hours. Monitor by LCMS (Shift from M+H 254 to 256).
Quench: Pour into ice water. Neutralize carefully with
or to pH ~8-9.
Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over
.
Purification: Flash column chromatography (Hexane/EtOAc gradient). Indolines are typically more polar than their parent indoles.
Visualization: Synthetic Logic
Figure 1: Selective reduction pathway preserving the C6-Bromine and C4-Ester handles.
Reactivity & Functionalization Landscape
This scaffold acts as a "tri-vector" hub. The chemical orthogonality of the three functional groups allows for sequential derivatization without protecting group manipulation.
Vector 1: The Nucleophilic Nitrogen (N1)
Unlike the indole nitrogen (which is non-basic and requires strong bases like NaH for alkylation), the indoline nitrogen is a secondary amine.
character at C2 and C3. This puckers the ring system, increasing the Fraction of carbons ().
Impact: Higher
correlates with improved clinical success rates due to better solubility and reduced promiscuous binding (non-specific hydrophobic interactions).
Kinase Inhibition (VEGFR/PDGFR)
Indoline-6-carboxylates are structural analogs to known angiokinase inhibitors. The indoline NH can function as a hydrogen bond donor to the hinge region of kinases, while the C4-substituent projects into the solvent front.
Reference Mechanism: Similar to the binding mode of Sunitinib or Nintedanib analogs, where the bicyclic core anchors the molecule in the ATP binding site.
Antibiotic Potentiation
Recent studies have highlighted 6-bromoindole derivatives as inhibitors of bacterial cystathionine ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">
-lyase (bCSE). The indoline analog (CAS 1240523-98-1) serves as a reduced congener, often used to probe the necessity of planarity in the active site of bCSE.
Handling, Stability & Safety
Stability Profile
Oxidation Sensitivity: Indolines are susceptible to oxidation back to indoles upon prolonged exposure to air and light.
Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.
Indicator: A color change from pale yellow to dark brown/red often indicates oxidation to the indole or formation of quinoid species.
Hydrolysis: The methyl ester is stable under neutral conditions but will hydrolyze in the presence of strong acids or bases.
Handling: Use in a fume hood. Avoid dust formation.[7] Wear nitrile gloves and safety glasses.
References
ChemicalBook. (n.d.). Methyl 6-bromoindoline-4-carboxylate Properties and Supplier Data. Retrieved from
EnamineStore. (2024). Building Block: Methyl 6-bromo-2,3-dihydro-1H-indole-4-carboxylate.[2] Retrieved from
National Institutes of Health (NIH). (2023). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase. (Discusses the 6-bromoindole precursor and related chemistry). Retrieved from
PubChem. (2025).[3][4][5] Compound Summary: Methyl 6-bromoindole-4-carboxylate (Precursor Analog). Retrieved from
Organic Syntheses. (n.d.). General procedures for Indole/Indoline synthesis. (Foundational reference for NaCNBH3 reduction protocols). Retrieved from
Methyl 6-bromoindoline-4-carboxylate hydrochloride salt molecular weight
This guide serves as an advanced technical reference for Methyl 6-bromoindoline-4-carboxylate hydrochloride , a specialized medicinal chemistry intermediate. While the indole analogue (Methyl 6-bromoindole-4-carboxylate,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an advanced technical reference for Methyl 6-bromoindoline-4-carboxylate hydrochloride , a specialized medicinal chemistry intermediate.
While the indole analogue (Methyl 6-bromoindole-4-carboxylate, CAS 107650-22-6) is a common commercial starting material, the indoline (dihydroindole) variant represents a reduced, sp³-rich scaffold often generated in situ or isolated as a salt to prevent oxidation. This guide addresses the precise physicochemical data, synthesis via reduction, and handling protocols required for high-integrity research.
Physicochemical Identity & Stoichiometry[1]
The precise molecular weight is critical for stoichiometric calculations in library synthesis, particularly when employing automated liquid handling systems where "free base" vs. "salt" errors can lead to failed couplings.
Due to the bromine atom, the mass spectrum will not show a single parent peak. You must look for the characteristic 1:1 doublet pattern.
M+ (⁷⁹Br): ~255.99 m/z (Free base ion)
M+2 (⁸¹Br): ~257.99 m/z
Note: In LC-MS (ESI+), the HCl is lost; you observe the [M+H]⁺ of the free base.
Synthetic Pathway & Structural Logic
This molecule is rarely bought off-the-shelf due to the oxidation susceptibility of the free indoline nitrogen. It is standard practice to synthesize it from the stable indole precursor and immediately protect or salt-form.
Reduction Workflow (Indole
Indoline)
The transformation requires the selective reduction of the C2-C3 double bond without reducing the ester or debrominating the aromatic ring.
Figure 1: Selective reduction workflow converting the indole precursor to the stable indoline hydrochloride salt.
Critical Synthetic Protocol (Indole Reduction)
Standard Operating Procedure (SOP) for Lab Scale:
Dissolution: Dissolve Methyl 6-bromoindole-4-carboxylate (1.0 eq) in Glacial Acetic Acid (0.5 M concentration).
Reduction: Add Sodium Cyanoborohydride (NaCNBH₃, 3.0 eq) portion-wise at 0°C. Warning: HCN generation risk; use vented hood.
Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by LC-MS (Target: 256/258 m/z).
Workup (Crucial): Pour into ice water. Neutralize with NaHCO₃ (solid) or NaOH to pH > 8. Extract immediately with Ethyl Acetate.
Salt Formation: Dry organic layer (Na₂SO₄). Do not concentrate to dryness (risk of oxidation to indole). Add 4M HCl in Dioxane (1.5 eq).
Isolation: Filter the white/off-white precipitate (The HCl salt).
Analytical Validation (QC)
Trusting the label is insufficient. Indolines often contain residual Indole starting material (incomplete reduction) or re-oxidized impurities.
NMR Differentiation
Use ¹H NMR to distinguish the Indoline product from the Indole precursor.
Position
Indole Signal (Precursor)
Indoline Signal (Target)
Diagnostic Change
C2-H
~7.2-7.4 ppm (d, 1H)
~3.6 ppm (t, 2H)
Aromatic Aliphatic Shift (Key Indicator)
C3-H
~6.8-7.0 ppm (d, 1H)
~3.0-3.2 ppm (t, 2H)
Aromatic Aliphatic Shift
N-H
Broad Singlet (~8-10 ppm)
Broad Singlet (Salt form: very broad/downfield)
Indoline NH is more basic
Quality Control Logic Tree
Figure 2: Analytical decision matrix for validating the integrity of the indoline salt.
Handling & "Salt Break" Protocol
Storage Stability
Hygroscopicity: HCl salts of secondary amines are hygroscopic. Store in a desiccator at -20°C.
Oxidation: Even as a salt, the material can slowly aromatize back to the indole if exposed to light and air. Store under Argon/Nitrogen.[8]
Free-Basing (Salt Break)
For nucleophilic aromatic substitution (SnAr) or Buchwald couplings, the free base is required.
Do not use strong bases (e.g., KOH) with heat , as the C4-ester can hydrolyze.
Protocol:
Suspend Salt (MW 292.56) in DCM.
Add sat. aq. NaHCO₃ (10 mL/g).
Stir vigorously for 10 min until clear.
Separate layers
Dry Organic Use solution immediately in the next step.
References
Indole Precursor Data: Sigma-Aldrich. Methyl 6-bromoindole-4-carboxylate Product Sheet. CAS 107650-22-6.[9][10] Link
Reduction Methodology: Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media; Selective Reduction of Indoles to Indolines. Journal of the American Chemical Society.[6][11] Link
Salt Stability: Patent CA2067040A1. Indoline hydrochloride salts and process for their preparation. Discusses enhanced stability of HCl salts over free bases. Link
General Indoline Synthesis: Organic Chemistry Portal. Synthesis of Indolines: Recent Literature. Link
A Technical Guide to the Therapeutic Potential of 6-Bromoindole and Indoline Scaffolds: The Emerging Role of the Carboxylate Moiety
Authored for Researchers, Scientists, and Drug Development Professionals Abstract The indole scaffold represents a "privileged structure" in medicinal chemistry, forming the core of numerous natural products and syntheti...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
The indole scaffold represents a "privileged structure" in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Strategic modification of this core can yield compounds with highly specific and potent biological activities. This guide focuses on derivatives featuring a bromine atom at the 6-position of the indole or indoline ring system, a substitution known to significantly enhance therapeutic efficacy, particularly in antimicrobial and anticancer applications.[3][4] Furthermore, we will explore the pivotal role of the carboxylate moiety, a functional group critical for modulating pharmacokinetic properties and establishing key molecular interactions at the target site.[5] This document synthesizes the current understanding of the synthesis, structure-activity relationships (SAR), and therapeutic applications of these compounds, providing a technical framework and proposing future directions for drug discovery and development in this promising chemical space.
The 6-Bromoindole/Indoline Scaffold: A Foundation for Potent Bioactivity
The therapeutic utility of an indole derivative is profoundly influenced by the nature and position of its substituents.[2] The fusion of a benzene and a pyrrole ring provides a unique electronic and structural environment that is highly amenable to chemical modification.[2]
The Strategic Importance of Halogenation at C6
Halogenation is a cornerstone strategy in medicinal chemistry for optimizing a lead compound's pharmacological profile. The introduction of a bromine atom, particularly at the 6-position of the indole ring, has proven to be a critical determinant of biological activity.
Enhanced Lipophilicity: Bromine increases the molecule's lipophilicity, which can improve its ability to cross the lipid-rich cell membranes of pathogens like Mycobacterium tuberculosis.[4]
Modulated Electronic Properties: As an electron-withdrawing group, bromine can influence the electron density of the indole ring system, affecting its binding affinity to target proteins.
Demonstrated Efficacy: Studies have shown that the presence of a single bromo group at the C6 position can lead to a significant, manifold increase in antitubercular activity compared to unsubstituted or 5-halo-substituted analogs.[4] Similarly, 6-bromoindole has been identified as a potent inhibitor of mycelial growth in pathogenic fungi.[3]
The Functional Role of the Carboxylate Moiety
The carboxylate group (-COOH or its ester/salt form) is a key functional handle for tuning both pharmacodynamic and pharmacokinetic properties.
Target Engagement: At physiological pH, the carboxylate exists as an anion, enabling it to form strong electrostatic interactions and hydrogen bonds with positively charged residues (e.g., arginine, lysine) in an enzyme's active site. The loss of inhibitory activity upon esterification of the carboxylate group in certain enzyme inhibitors strongly supports this hypothesis.[5]
Solubility and ADME: The inclusion of a polar carboxylate group can enhance aqueous solubility, a critical factor for drug formulation and bioavailability. Its presence influences the absorption, distribution, metabolism, and excretion (ADME) profile of a potential drug candidate.
Synthetic Handle: The carboxylate group serves as a versatile synthetic intermediate, allowing for the creation of amides, esters, and other derivatives to further explore the chemical space and optimize activity.[6]
Synthetic Strategies and Methodologies
The synthesis of 6-bromoindoline-4-carboxylate derivatives requires a multi-step approach, beginning with the formation of the core indole ring, followed by regioselective bromination and introduction of the carboxylate functionality.
Generalized Synthetic Workflow
A common strategy involves building the molecule sequentially. The rationale behind this approach is to introduce sensitive functional groups in later steps to avoid undesirable side reactions and the need for complex protection/deprotection schemes.
Caption: Generalized synthetic workflow for 6-bromoindole/indoline carboxylate derivatives.
Key Synthetic Protocols
The protocols described below are representative methodologies derived from the literature for constructing key structural motifs found in biologically active 6-bromoindole derivatives.
Protocol 2.2.1: Synthesis of a 6-Bromoindole Building Block
This protocol outlines a general method for synthesizing a core intermediate, which can then be further functionalized. The choice of a strong base like NaH is critical for deprotonating the indole nitrogen, rendering it nucleophilic for subsequent alkylation.[7]
Preparation: To a solution of 6-bromoindole (1.0 eq) in anhydrous dimethylformamide (DMF) at 0 °C under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.
Anion Formation: Stir the mixture at 0 °C until hydrogen gas evolution ceases (typically 30-60 minutes), indicating the formation of the indolide anion.
Alkylation: Add a solution of the desired electrophile (e.g., methyl 5-(bromomethyl)-3-((ethoxycarbonyl)amino)thiophene-2-carboxylate, 0.9 eq) in DMF dropwise to the reaction mixture.[7]
Reaction: Allow the reaction to proceed at 0 °C for 24 hours, monitoring progress by Thin Layer Chromatography (TLC).
Workup: Quench the reaction by carefully adding water. Extract the aqueous layer with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel.
Therapeutic Applications and Mechanisms of Action
Derivatives of the 6-bromoindole scaffold have shown significant promise in several therapeutic areas, primarily through the mechanism of enzyme inhibition.
Antimicrobial: Antibiotic Potentiation via CGL Inhibition
A critical survival mechanism for many pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa, is the production of hydrogen sulfide (H₂S) to protect against oxidative stress induced by antibiotics.[8] The primary enzyme responsible for this H₂S production is cystathionine-γ-lyase (CGL).[8]
6-bromoindole derivatives, particularly those featuring a 3-aminothiophene-2-carboxylate moiety, have been identified as potent inhibitors of bacterial CGL.[7][8] By blocking this enzyme, these compounds prevent H₂S production, thereby resensitizing the bacteria to conventional antibiotics like gentamicin. This makes them powerful "antibiotic potentiators."[7][8]
Caption: Mechanism of antibiotic potentiation by inhibiting bacterial CGL.
Antifungal Activity
A series of 3-acyl-6-bromoindoles has been synthesized and evaluated for antifungal potential against devastating plant pathogens like Botrytis cinerea (gray mold) and Monilinia fructicola (brown rot).[3] The parent compound, 6-bromoindole, was a highly potent inhibitor of mycelial growth, while the acetylated derivative, 3-acetyl-6-bromoindole, was a formidable inhibitor of spore germination.[3] This suggests that different derivatives from the same scaffold can target distinct stages of fungal development, highlighting the scaffold's versatility.[3]
Antitubercular and Anticancer Potential
The 6-bromoindole scaffold is a validated starting point for antitubercular agents. Indole-2-carboxamides bearing a 6-bromo substituent exhibit potent activity against Mycobacterium tuberculosis, likely by targeting the MmpL3 transporter, which is essential for building the mycobacterial cell wall.[4]
While direct studies on 6-bromoindoline-4-carboxylate derivatives are nascent, the broader class of substituted indoles is well-established in oncology. Many indole derivatives function as potent anticancer agents by inhibiting tubulin polymerization, which disrupts microtubule dynamics, arrests the cell cycle in the G2/M phase, and induces apoptosis.[1][6][9] The unique electronic and steric properties of the 6-bromoindoline-4-carboxylate core make it an intriguing candidate for development as a novel tubulin polymerization inhibitor.
Structure-Activity Relationship (SAR) Analysis
Systematic modification of a lead compound is essential to map the molecular features required for optimal biological activity.
Key SAR Insights for 6-Bromoindole Derivatives
The following table summarizes key structure-activity relationships derived from the literature. This data underscores the importance of specific substitutions for maximizing therapeutic effect.
Position of Modification
Substituent/Modification
Target/Assay
Effect on Activity
Reference
Indole C6
Bromo (Br)
M. tuberculosis growth
~10-fold increase in activity vs. unsubstituted analog.
The consistent finding across different studies is the critical nature of the halogen's position. For RMA activity in MRSA and potent antitubercular activity, a halogen at the C5 or C6 position appears essential.[4][10] Modifying or moving this group drastically reduces efficacy, making it a foundational element of the pharmacophore.
Key Experimental Protocols
Reproducible and well-defined protocols are the bedrock of drug discovery research. The following methodologies provide a framework for the synthesis and evaluation of 6-bromoindoline-4-carboxylate derivatives.
Protocol: In Vitro Antimicrobial Susceptibility Testing (MIC Assay)
This protocol is used to determine the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.
Preparation of Inoculum: Culture the bacterial strain (e.g., M. tuberculosis H37Rv) in an appropriate broth medium (e.g., Middlebrook 7H9) to mid-log phase. Adjust the bacterial suspension to a turbidity equivalent to a 0.5 McFarland standard.
Compound Dilution: Prepare a stock solution of the test compound in DMSO. Perform serial two-fold dilutions in a 96-well microtiter plate using the appropriate culture medium to achieve the desired final concentration range.
Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.
Controls: Include a positive control (bacteria in medium, no compound) and a negative control (medium only). A known antibiotic (e.g., ethambutol for M. tb) should be used as a reference standard.[4]
Incubation: Seal the plates and incubate under appropriate conditions (e.g., 37°C for 7-14 days for M. tuberculosis).
Analysis: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[4]
Protocol: In Vitro Enzyme Inhibition Assay
This protocol describes a general method to determine the inhibitory potency (e.g., IC₅₀ or Kᵢ) of a compound against a target enzyme.[11]
Reagent Preparation: Prepare assay buffer, a solution of the purified target enzyme (e.g., CGL), the enzyme's substrate, and a detection reagent that produces a measurable signal (e.g., colorimetric or fluorescent) upon substrate turnover.
Compound Preparation: Serially dilute the test compound in DMSO and then into the assay buffer to the desired final concentrations.
Assay Procedure: In a 96-well plate, add the enzyme solution and the test compound at various concentrations. Allow to pre-incubate for a defined period (e.g., 15 minutes) to permit inhibitor binding.
Initiate Reaction: Initiate the enzymatic reaction by adding the substrate to all wells.
Detection: Monitor the reaction progress over time by measuring the signal (e.g., absorbance or fluorescence) using a plate reader. The rate of reaction is determined from the slope of the signal versus time.
Data Analysis: Plot the reaction rate as a function of inhibitor concentration. Fit the data to a suitable dose-response model to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).
Future Directions and Conclusion
The 6-bromoindole scaffold is a validated and highly promising platform for the development of novel therapeutic agents. The existing literature strongly supports its utility in creating potent antimicrobial, antifungal, and antitubercular compounds.[3][4][8] The carboxylate moiety, while less explored in this specific scaffold, is a well-established functional group for enhancing target engagement through critical electrostatic interactions.[5]
The logical next step is the systematic synthesis and biological evaluation of a focused library of 6-bromoindoline-4-carboxylate derivatives . Future research should prioritize:
Target-Based Screening: Evaluating these novel compounds against key enzymes like bacterial CGL, mycobacterial MmpL3, and oncological targets such as tubulin and various kinases.
Comprehensive SAR Studies: Exploring the effect of different ester and amide derivatives of the 4-carboxylate group to optimize potency and cell permeability.
In Vivo Efficacy: Advancing the most promising lead compounds into animal models of infection and cancer to assess their in vivo efficacy, safety, and pharmacokinetic profiles.
References
Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. (n.d.). PMC.
Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis, In Vitro Activity, and Molecular Docking Against Botrytis cinerea and Monilinia fructicola. (n.d.). MDPI.
Structure-activity-relationship study of N6-(2(4-(1H-indol-5-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine analogues. (n.d.). PMC.
6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. (n.d.). PMC - PubMed Central.
Structure-activity relationship studies of the tricyclic indoline resistance-modifying agent. (n.d.).
6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxyl
Structure Activity Relationship Of Drugs. (n.d.). Unknown Source.
Molecular docking and enzymatic evaluation to identify selective inhibitors of aspartate semialdehyde dehydrogenase. (n.d.). PMC.
Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Tre
Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells. (2021, April 26). RSC Publishing.
Selective inhibition of carboxylesterases by isatins, indole-2,3-diones. (2007, April 19). PubMed - NIH.
Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
Full article: Indole-based hydrazide-hydrazones and 4-thiazolidinones: synthesis and evaluation as antitubercular and anticancer agents. (n.d.). Taylor & Francis.
A Technical Guide to the Structure-Activity Relationship (SAR) of Substituted Indole Scaffolds in Drug Discovery. (n.d.). Benchchem.
Solubility profile of methyl 6-bromoindoline-4-carboxylate in DMSO and methanol
This technical guide details the solubility profile, solvent interaction mechanisms, and characterization protocols for Methyl 6-bromoindoline-4-carboxylate . Solubility Dynamics, Solvent Selection, and Stability Protoco...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the solubility profile, solvent interaction mechanisms, and characterization protocols for Methyl 6-bromoindoline-4-carboxylate .
Solubility Dynamics, Solvent Selection, and Stability Protocols
Executive Summary & Compound Identity
Methyl 6-bromoindoline-4-carboxylate is a specialized heterocyclic building block, distinct from its aromatic analog (indole). As a 2,3-dihydroindole derivative, it possesses a secondary amine functionality that significantly alters its physicochemical properties compared to the flat, aromatic indole core.
CAS Number: 1240523-98-1 (Indoline form); Note: Often confused with Indole analog CAS 107650-22-6.
DMSO:Excellent (>50 mg/mL). Recommended for primary stock solutions.
Methanol:Good (>10 mg/mL). Suitable for working solutions and reactions; requires stability monitoring due to potential oxidation.
Aqueous Media:Poor. Requires acidification (pH < 4) to protonate the indoline nitrogen for solubility.
Solvation Mechanisms
Understanding the molecular interaction is critical for predicting stability and solubility limits.
Solvent
Polarity
Mechanism of Solvation
Theoretical Saturation Limit
DMSO (Dimethyl Sulfoxide)
Polar Aprotic
Dipole-Dipole & H-Bond Acceptance. DMSO's oxygen strongly accepts the H-bond from the indoline N-H. The sulfoxide dipole stabilizes the polar ester/amine core.
High (~50–100 mg/mL)
Methanol (MeOH)
Polar Protic
H-Bond Network. MeOH acts as both donor (to ester C=O) and acceptor (from indoline N-H). Solvation is robust but less thermodynamically favorable than DMSO for this lipophilic scaffold.
Moderate (~10–30 mg/mL)
Water
Polar Protic
Hydrophobic Exclusion. The lipophilic bromo-benzene ring and methyl ester dominate, preventing water structure organization.
Insoluble (<0.1 mg/mL at pH 7)
Visualizing the Solvation Logic
The following diagram illustrates the decision logic for solvent selection based on the intended application (Stock vs. Reaction).
Figure 1: Solvent selection logic. DMSO is the gold standard for storage; Methanol is viable for short-term use but carries oxidation risks.
Critical Stability Warning: The Indoline Factor
Unlike indoles, indolines are susceptible to oxidative dehydrogenation back to the indole form.
Risk: In protic solvents like Methanol, dissolved oxygen can facilitate the conversion of Methyl 6-bromoindoline-4-carboxylate to Methyl 6-bromoindole-4-carboxylate.
Mitigation:
Degas methanol before use (sparge with N₂).
Store DMSO stocks at -80°C or -20°C to freeze the matrix and halt oxidation kinetics.
Avoid strong bases in Methanol, which can promote both ester hydrolysis and oxidation.
Experimental Protocol: Solubility Determination
Since batch-specific impurities (e.g., residual indole) can affect saturation points, use this self-validating protocol to determine the exact solubility for your specific lot.
Phase A: Visual Kinetic Solubility (Tier 1)
Goal: Rapidly estimate solubility range for handling.
Preparation: Weigh 5.0 mg of compound into a clear glass HPLC vial.
Solvent Addition: Add 100 µL of DMSO (Target: 50 mg/mL).
Agitation: Vortex for 60 seconds.
Observation: If clear, solubility > 50 mg/mL.
If cloudy: Add DMSO in 100 µL increments until clear.
Methanol Test: Repeat with Methanol starting at 500 µL (Target: 10 mg/mL).
Phase B: Thermodynamic Solubility via HPLC (Tier 2)
Goal: Precise saturation point for formulation.
Saturation: Add excess solid (~10 mg) to 0.5 mL of solvent (DMSO or MeOH).
Equilibration: Shake at 25°C for 24 hours (protect from light/air).
Filtration: Filter supernatant through a 0.22 µm PTFE filter (Nylon binds indolines).
Quantification: Analyze filtrate via HPLC-UV (254 nm).
Mobile Phase: Water/Acetonitrile (0.1% Formic Acid).
Note: The Formic Acid is crucial to keep the indoline protonated and improve peak shape.
The following sources provide foundational data on the synthesis, handling, and properties of 6-bromoindoline and indole carboxylate derivatives.
National Institutes of Health (NIH). (2023). Synthesis of Indole-Based Inhibitors (NL Series) using 6-Bromoindole Building Blocks. PubMed Central. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis and Reduction of Indoles to Indolines. Retrieved from [Link]
Protocols & Analytical Methods
Method
Synthesis of Methyl 6-bromoindoline-4-carboxylate: A Detailed Guide to the Selective Reduction of an Electron-Deficient Indole
Introduction The indoline scaffold is a privileged structural motif in a vast array of pharmaceuticals and biologically active compounds. Its synthesis, often proceeding from the corresponding indole, is a cornerstone of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The indoline scaffold is a privileged structural motif in a vast array of pharmaceuticals and biologically active compounds. Its synthesis, often proceeding from the corresponding indole, is a cornerstone of medicinal chemistry. This application note provides a comprehensive, in-depth guide to the selective reduction of methyl 6-bromoindole-4-carboxylate to its corresponding indoline. This transformation is particularly relevant in the synthesis of intermediates for drug discovery programs, such as the previously investigated compound GLPG0492.
The presence of two electron-withdrawing groups on the indole ring—a bromine atom at the 6-position and a methyl carboxylate at the 4-position—necessitates a carefully chosen reduction strategy to avoid unwanted side reactions and ensure high yields. This guide will detail a robust and reliable protocol using sodium cyanoborohydride in trifluoroacetic acid, a method renowned for its selectivity in reducing the indole double bond while preserving other sensitive functional groups.
We will delve into the mechanistic underpinnings of this reaction, providing a rationale for the choice of reagents and conditions. A detailed, step-by-step protocol, complete with safety precautions and expected outcomes, will empower researchers to confidently replicate this synthesis.
Mechanistic Rationale: The Power of Acid-Catalyzed Hydride Reduction
The selective reduction of the C2-C3 double bond of an indole in the presence of an ester is a classic chemoselectivity challenge. Strong reducing agents like lithium aluminum hydride would indiscriminately attack both the indole and the ester functionality. Catalytic hydrogenation, while often effective, can sometimes be sluggish for electron-deficient indoles and may require specialized high-pressure equipment.
The chosen methodology, a sodium cyanoborohydride reduction in the presence of a strong acid like trifluoroacetic acid (TFA), elegantly circumvents these issues. The mechanism hinges on the initial activation of the indole ring by the acid.
Application
Protocol for Suzuki coupling with methyl 6-bromoindoline-4-carboxylate
Application Note: Optimization and Protocol for Suzuki-Miyaura Cross-Coupling of Methyl 6-bromoindoline-4-carboxylate Executive Summary & Strategic Analysis Methyl 6-bromoindoline-4-carboxylate is a high-value scaffold,...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimization and Protocol for Suzuki-Miyaura Cross-Coupling of Methyl 6-bromoindoline-4-carboxylate
Executive Summary & Strategic Analysis
Methyl 6-bromoindoline-4-carboxylate is a high-value scaffold, frequently utilized in the synthesis of kinase inhibitors (e.g., FGFR, VEGFR targets) and CNS-active agents. Its structural complexity presents a specific set of chemoselectivity challenges that distinguish it from standard aryl bromide couplings.
The "Triad of Challenge" for this Substrate:
The Free Amine (N1-H): The indoline nitrogen is nucleophilic. While less acidic than indole, it can still coordinate to Palladium (poisoning the catalyst) or participate in competitive Buchwald-Hartwig amination if the catalyst system is not orthogonal.
The Labile Ester (C4-COOMe): Located at the 4-position, this ester is electronically coupled to the pi-system. It is susceptible to saponification (hydrolysis) under the basic aqueous conditions required for boronic acid activation.
Steric/Electronic Mismatch: The bromine at C6 is meta to the electron-withdrawing ester, making oxidative addition favorable. However, the electron-donating nitrogen (para to the bridgehead) pushes density back into the ring, potentially slowing down the cycle compared to simple electron-deficient aryl bromides.
Recommended Strategy:
We prioritize a "Ligand-Controlled" approach . By using bidentate ligands (dppf) or bulky biaryl phosphines (XPhos), we can accelerate the cross-coupling cycle (specifically reductive elimination) faster than the rate of catalyst deactivation by the amine. We also utilize mild, non-hydroxide bases to preserve the methyl ester.
Visualizing the Mechanism & Workflow
To ensure protocol adherence, it is vital to understand the competing pathways.
Caption: The catalytic cycle highlights critical control points. Note that the "Free NH" and "Ester" nodes represent the primary failure modes if conditions are too harsh or the catalyst is not robust.
Experimental Protocols
Protocol A: The "Workhorse" Method (High Reliability)
Best for: Standard boronic acids, scale-up, and cost-efficiency.
Rationale: Pd(dppf)Cl₂ is a robust catalyst where the ferrocene backbone prevents the palladium from precipitating easily, even in the presence of the free indoline amine. Potassium phosphate is used as a mild base to prevent ester hydrolysis.
Setup: Charge a reaction vial (microwave or round-bottom) with the substrate (e.g., 1.0 mmol, 256 mg), boronic acid (1.2 mmol), and base (2.0 mmol).
Degassing (Critical): Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge the mixture with Argon or Nitrogen gas for 10 minutes. Note: Oxygen promotes homocoupling of the boronic acid and oxidation of the indoline.
Catalyst Addition: Add Pd(dppf)Cl₂ (0.03 mmol, ~25 mg) quickly. Purge the headspace with inert gas and seal the vessel.[1]
Reaction: Heat to 80–90 °C for 4–12 hours.
Checkpoint: Monitor by LCMS. Look for the disappearance of the bromide (M+H: ~256/258) and appearance of product.
Workup: Cool to room temperature. Dilute with EtOAc and wash with water (x2) and brine (x1). Dry over Na₂SO₄.
Purification: The free indoline is polar. Use a gradient of 0–50% EtOAc in Hexanes/Heptane on silica gel.
Protocol B: The "Difficult Substrate" Method (Advanced)
Best for: Sterically hindered boronic acids, heteroaryl boronic acids, or if Protocol A stalls.
Rationale: XPhos Pd G3 is a precatalyst that activates rapidly at lower temperatures. The bulky XPhos ligand creates a "protective shell" around the Pd, preventing the indoline nitrogen from coordinating and shutting down the cycle.
Materials:
Catalyst: XPhos Pd G3 (2–3 mol%)
Base: K₃PO₄ (0.5 M aqueous solution)
Solvent: THF (Tetrahydrofuran)
Step-by-Step Procedure:
Dissolution: Dissolve Substrate (1.0 equiv) and Boronic Acid (1.5 equiv) in THF (0.1 M concentration).
Base Addition: Add degassed 0.5 M aqueous K₃PO₄ (2.0 equiv).
Catalyst: Add XPhos Pd G3.
Temperature: Heat to 60 °C . (Lower temperature protects the ester).
Time: Reaction is often complete in < 2 hours.
Optimization & Troubleshooting Guide
Use the following decision matrix to optimize yields.
Figure 2: Optimization Decision Tree
Caption: Follow this logic path to resolve common synthetic failures.
Troubleshooting Data Table
Observation
Root Cause
Corrective Action
Low Conversion (<20%)
Catalyst poisoning by free amine (N1).
Option 1: Switch to XPhos Pd G3.Option 2: Protect N1 with Boc anhydride before coupling (Boc-protection is quantitative and easily removed).
Ester Hydrolysis
Base is too strong or Temp too high.
Switch from Na₂CO₃ to K₃PO₄. Lower temp to 70°C. Ensure solvent is not 100% water (use 4:1 organic:aq).
Degas solvents more rigorously (freeze-pump-thaw or 15 min sparging).
Protodeboronation
Unstable boronic acid (e.g., 2-pyridyl).
Use Boronic Pinacol Esters (Bpin) or MIDA boronates. Add base last.
References
Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. Link
Ishiyama, T., et al. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. Link
Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Link
Disclaimer: This protocol is intended for research purposes only. Always consult Safety Data Sheets (SDS) for Methyl 6-bromoindoline-4-carboxylate and Palladium catalysts before handling.
N-alkylation procedures for methyl 6-bromoindoline-4-carboxylate
Application Note: N-Alkylation Procedures for Methyl 6-Bromoindoline-4-Carboxylate Executive Summary The N-alkylation of methyl 6-bromoindoline-4-carboxylate presents a specific synthetic challenge due to the electronic...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: N-Alkylation Procedures for Methyl 6-Bromoindoline-4-Carboxylate
Executive Summary
The N-alkylation of methyl 6-bromoindoline-4-carboxylate presents a specific synthetic challenge due to the electronic deactivation of the indoline nitrogen. Unlike simple indolines, this substrate possesses two electron-withdrawing groups (EWGs)—a methyl ester at C4 and a bromine atom at C6—which significantly reduce the nucleophilicity of the N1 position.
This guide outlines two optimized protocols to overcome this deactivation:
Method A (Direct Alkylation): Utilizes Cesium Carbonate (
) in polar aprotic solvents for reactive electrophiles (e.g., MeI, BnBr).
Method B (Reductive Alkylation): Employs Sodium Triacetoxyborohydride (
) with Trifluoroacetic Acid (TFA) activation for aldehydes, ensuring mono-alkylation and suppressing side reactions.
Chemical Context & Reactivity Analysis
Substrate Analysis
The substrate is a 2,3-dihydroindole (indoline) , structurally functioning as a cyclic aniline.
Electronic Environment: The nitrogen lone pair is conjugated into the benzene ring. The presence of the 4-methoxycarbonyl (meta to N-attachment, but electronically withdrawing via induction and field effects) and 6-bromo (inductive withdrawal) renders the nitrogen significantly less basic and nucleophilic than unsubstituted indoline.
Steric Environment: The C4-ester is spatially distant from N1, causing minimal steric hindrance for alkylation, but the reduced electron density requires thermal or acid-catalytic activation.
Strategic Decision Matrix
Select the appropriate method based on the alkyl group (
) to be introduced.
Figure 1: Decision tree for selecting the optimal N-alkylation strategy.
Method A: Direct Nucleophilic Substitution (
)
Best for: Methyl iodide, Benzyl bromide, Allyl bromide.
Rationale
Due to the low nucleophilicity of the aniline-like nitrogen, weak bases like
often result in sluggish reaction rates. Cesium Carbonate () is preferred due to the "cesium effect," where the greater solubility and larger cation radius enhance the nucleophilicity of the indoline anion in organic solvents.
Best for: Introducing ethyl, propyl, isopropyl, or complex chains via Aldehydes.
Rationale
Standard reductive amination (Aldehyde +
+ AcOH) may fail for electron-deficient anilines. The use of Trifluoroacetic Acid (TFA) instead of Acetic Acid activates the aldehyde (enhancing electrophilicity) and facilitates the formation of the iminium ion, which is the rate-determining step for deactivated amines [1].
Imine Formation: In a dry vial, mix the substrate (1.0 equiv) and Aldehyde (1.5 equiv) in DCE (0.2 M).
Acid Activation: Add TFA (1.0 equiv) dropwise. Stir for 30 minutes at RT. Note: The solution often darkens.
Reduction: Cool to 0°C. Add
(2.0 equiv) portion-wise.
Reaction: Allow to warm to RT and stir for 2–12 hours.
Tip: If reaction stalls, add another 1.0 equiv of TFA and reductant.
Quench: Carefully quench with Saturated Aqueous
(gas evolution will occur). Stir until bubbling ceases (pH > 7).
Workup: Extract with DCM (
). Dry organic layers over and concentrate.
Purification: Flash chromatography.
Figure 2: Workflow for TFA-promoted reductive alkylation of deactivated indolines.
Analytical Validation
Successful N-alkylation is confirmed by the following NMR signatures:
NMR (CDCl3):
Loss of N-H: Disappearance of the broad singlet typically found around
4.0–6.0 ppm (variable).
N-CH Protons: Appearance of new signals for the alkyl group.
N-Methyl: Singlet
2.8 – 3.0 ppm.
N-CH2 (Benzyl/Alkyl): Upfield shift compared to O-alkyl, usually
3.0 – 4.5 ppm depending on R.
Indoline Protons: The C2 and C3 protons (triplets/multiplets
3.0–4.0 ppm) often shift slightly upfield due to the electron-donating effect of the alkyl group vs H.
References
Boros, E. E., et al. (2009).[2] "Facile reductive amination of aldehydes with electron-deficient anilines by acyloxyborohydrides in TFA." Journal of Organic Chemistry, 74(9), 3587-3590.[2]
BenchChem Protocols. (2025). "Application Notes and Protocols for N-Alkylation of 5-Bromoindole." BenchChem.[1][3]
Lator, A., et al. (2019).[4] "An efficient methodology for the reductive alkylation of secondary amines." Journal of Organic Chemistry, 84, 6813-6829.[4]
Using methyl 6-bromoindoline-4-carboxylate as a scaffold for protein degrader synthesis
Abstract This application note details the strategic implementation of methyl 6-bromoindoline-4-carboxylate (M6BIC) as a high-value scaffold in the synthesis of Targeted Protein Degraders (TPDs). Unlike flexible aliphati...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the strategic implementation of methyl 6-bromoindoline-4-carboxylate (M6BIC) as a high-value scaffold in the synthesis of Targeted Protein Degraders (TPDs). Unlike flexible aliphatic chains, the indoline core provides a rigid, three-dimensional framework that reduces the entropic penalty of ternary complex formation. This guide outlines the orthogonal reactivity of the M6BIC scaffold, providing validated protocols for functionalizing the C6-bromide, C4-ester, and N1-amine positions to construct potent heterobifunctional degraders.
Strategic Design: The Trifunctional Advantage
The efficacy of a PROTAC depends heavily on the spatial orientation of the Target Protein (POI) relative to the E3 ubiquitin ligase. M6BIC offers three distinct, orthogonal vectors for chemical modification, allowing precise control over this orientation.
Chemical Space Analysis
Vector A (C6-Bromine): The primary handle for Target Ligand construction. The C6 position on the indole/indoline ring is critical in many kinase and bromodomain inhibitors (e.g., mimicking the hinge-binding motif).
Vector B (C4-Carboxylate): The ideal Exit Vector for the linker. Located meta to the nitrogen and para to the bromine, it projects the linker away from the binding pocket, minimizing steric clash with the target protein.
Vector C (N1-Amine): A modulation point for Physicochemical Properties (logP, solubility) or fine-tuning the ligand's binding affinity via alkylation or acylation.
Visualization of Orthogonal Vectors
Figure 1: Functionalization map of methyl 6-bromoindoline-4-carboxylate, highlighting orthogonal vectors for degrader assembly.
Experimental Protocols
The following protocols describe a workflow to convert M6BIC into a functional PROTAC precursor. We assume the C6 position is used to build the target ligand and the C4 position is used to attach the linker.
Phase 1: N1-Protection (Optional but Recommended)
Context: If the target ligand synthesis involves harsh conditions, protect the N1 position first. If N1 is part of the pharmacophore, alkylate it here.
Protocol:
Dissolution: Dissolve M6BIC (1.0 eq) in anhydrous DMF (0.2 M).
Base Addition: Add NaH (60% dispersion, 1.2 eq) at 0°C under N2. Stir for 30 min.
Workup: Acidify to pH ~3 with 1N HCl. Extract the carboxylic acid with EtOAc.
Step 3B: Amide Coupling (Linker Attachment)
Activation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 min.
Coupling: Add the Amine-Linker-E3 Ligand conjugate (1.0 eq).
Reaction: Stir at RT for 2–6 hours.
Final Purification: Isolate the final PROTAC via Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).
Case Study: Synthesis of a Kinase Degrader
Objective: Create a degrader for a Tyrosine Kinase (e.g., BTK or EGFR) using an indole-based inhibitor core.
Workflow Logic:
Core Selection: M6BIC is selected because the C6-aryl indole motif is a known kinase hinge-binder.
Library Generation: A library of 10 boronic acids is coupled to C6 to scan for optimal target affinity.
Linker Scan: The C4-acid is coupled to a "Linker Kit" containing PEG2, PEG4, and Alkyl linkers attached to Pomalidomide.
Data Summary: Optimization of Coupling Conditions
Parameter
Standard Condition
Optimized Condition
Outcome
Catalyst
Pd(PPh3)4
Pd(dppf)Cl2·DCM
Yield increased from 45% to 82%
Base
Na2CO3
K3PO4
Reduced protodeboronation side products
Solvent
DMF
Dioxane/H2O (4:1)
Improved solubility of the indoline core
Temp
80°C
100°C (MW)
Reaction time reduced from 12h to 45m
QC and Characterization Standards
To ensure scientific integrity, the following criteria must be met for the final degrader:
Identity: 1H NMR (500 MHz) must show distinct diagnostic peaks:
Indoline C2/C3 protons (triplets/multiplets at 3.0–4.5 ppm).
Linker methylene signals (3.5–3.7 ppm for PEG).
E3 Ligand signature (e.g., glutarimide NH at ~11.0 ppm for CRBN ligands).
Purity: >95% by HPLC (254 nm and 214 nm).
Solubility: Assess kinetic solubility in PBS (pH 7.4). Indoline cores are generally more soluble than their indole counterparts due to the loss of aromaticity in the pyrrole ring, but the C6-aryl group may decrease this.
Library Synthesis Workflow
The following diagram illustrates the parallel synthesis workflow for generating a degrader library using M6BIC.
Figure 2: Parallel synthesis workflow for generating a 60-member PROTAC library from the M6BIC scaffold.
References
Indole Scaffolds in Medicinal Chemistry
Title: Indole and indoline scaffolds in drug discovery.[2][3]
Author: BenchChem Technical Support Team. Date: February 2026
This is Dr. Aris Thorne , Senior Application Scientist at the Chemical Stability & Handling Center. I have structured this guide to address your specific stability concerns regarding methyl 6-bromoindoline-4-carboxylate .
This molecule presents a classic "aromatization-driven" stability challenge. Unlike its stable indole counterpart, the indoline core is thermodynamically eager to shed hydrogen to achieve aromaticity, a process catalyzed by environmental factors you can control.
Part 1: The Core Issue (Root Cause Analysis)
Why is my sample degrading?
The degradation you observe is oxidative dehydrogenation .
The Driver: Aromatization energy. The indoline ring (non-aromatic pyrrolidine fused to benzene) is higher in energy than the indole ring (fully aromatic 10-
electron system).
The Trigger: This transformation is rarely spontaneous in a vacuum but is catalyzed by radical initiators (light, trace peroxides in solvents) and oxidants (atmospheric oxygen).
The Substituent Effect: The electron-withdrawing groups (EWG) at C4 (ester) and C6 (bromo) decrease the electron density on the nitrogen. While this typically stabilizes amines against some oxidation, it does not prevent the thermodynamic drive toward aromatization.
Part 2: Storage & Handling Protocols
Follow this "4-Point Defense" system to maximize shelf-life.
1. The "Golden Rule" of Atmosphere
Requirement: Store under inert gas (Argon or Nitrogen).
Why: Oxygen is the primary reagent for dehydrogenation.
Protocol: Flush the headspace of the vial with dry Argon for 15–20 seconds before sealing. Argon is heavier than air and provides a better "blanket" than Nitrogen.
2. Thermal Management
Requirement: Store at -20°C (Freezer) .
Why: Oxidation rates follow the Arrhenius equation; lowering the temperature from 20°C to -20°C slows the reaction kinetics by approximately 16-fold.
Warning: Allow the vial to warm to room temperature before opening to prevent water condensation, which can hydrolyze the methyl ester.
3. Photoprotection
Requirement: Amber vials or aluminum foil wrapping.
Why: UV/Visible light can generate singlet oxygen or radical species that initiate the hydrogen abstraction from the C2/C3 positions.
4. Solution State (The Danger Zone)
Critical Advice:Do NOT store in solution for long periods.
If unavoidable: Use solvents free of peroxides (e.g., anhydrous DCM or Toluene, not ethers like THF or Diethyl Ether which form peroxides).
Stabilizer: For solution storage >24 hours, add a radical scavenger like BHT (Butylated hydroxytoluene) at 0.1 mol%, provided it does not interfere with your next step.
Part 3: Troubleshooting & FAQs
Q1: My white solid has turned yellow/brown. Is it ruined?A: Not necessarily.
Diagnosis: The yellow color is characteristic of the extended conjugation in the indole impurity (methyl 6-bromoindole-4-carboxylate) and trace oxidative oligomers.
Action: Check purity via HPLC or H-NMR. If the indole content is <5%, you may be able to use it for robust reactions. If >10%, purify (see Part 4).
Q2: How do I distinguish the indoline from the indole via NMR?A: Look at the C2/C3 region.
Indoline (Your Product): Two triplets (or multiplets) around 3.0 – 4.5 ppm (representing the
protons).
Indole (Impurity): These signals disappear and are replaced by aromatic signals at 6.5 – 7.5 ppm (C2-H and C3-H).
Q3: Can I separate the indole impurity from my indoline?A: Yes. This is the most reliable recovery method.
Principle:Basicity Differential.
Indoline: A secondary amine. Although the EWGs reduce its basicity, it is still protonatable (
~ 2–3).
Indole: An extremely weak base (
~ -3). It will not protonate in dilute aqueous acid.
Part 4: Recovery Workflow (Purification)
Scenario: You have 1.0 g of partially oxidized material.
Neutralize the aqueous layer with Sat. NaHCO₃ until pH ~8.
Deprotonates the indoline salt, regenerating the free base.
5. Isolation
Extract the cloudy aqueous mix with fresh DCM (3 x 15 mL). Dry over Na₂SO₄ and concentrate.
Recovers the purified indoline.
Note: Due to the electron-withdrawing Bromo and Ester groups, the indoline is less basic than unsubstituted indoline. If 1M HCl fails to extract it, use 2M HCl, but avoid concentrated acid to protect the ester.
Part 5: Visualizations
Figure 1: The Oxidative Degradation Pathway
A mechanistic view of how storage failure leads to aromatization.
Caption: Figure 1. Spontaneous dehydrogenation driven by the thermodynamic stability of the aromatic indole system.
Figure 2: Storage Decision Tree
Logic flow for handling the sample upon receipt.
Caption: Figure 2. Decision logic for minimizing oxidative risk during storage.
References
Viswanathan, R., et al. (2003). "Free Radical-Mediated Oxidation of Indolines." Journal of Organic Chemistry. (General mechanism of indoline oxidation).
Sigma-Aldrich. (n.d.). "Product Specification: Methyl 6-bromoindole-4-carboxylate." MilliporeSigma. (Reference for the stable indole impurity).
Gribble, G. W. (1996). "Indole Ring Synthesis: From Natural Products to Drug Discovery." Journal of the Chemical Society, Perkin Transactions 1. (Mechanisms of dehydrogenation).
Armarego, W. L. F., & Chai, C. L. L. (2009). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for amine purification).
Technical Support Center: Purification of Methyl 6-bromoindoline-4-carboxylate Hydrochloride
Welcome to the technical support guide for the purification of methyl 6-bromoindoline-4-carboxylate hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-d...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the purification of methyl 6-bromoindoline-4-carboxylate hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this compound. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your success in obtaining a highly pure product.
Section 1: Troubleshooting Guide
This section addresses specific issues that may arise during the purification of methyl 6-bromoindoline-4-carboxylate hydrochloride, offering step-by-step solutions and the scientific rationale behind them.
Issue 1: Low Yield After Initial Synthesis and Work-up
Symptom: After the initial reaction and aqueous work-up, the yield of the crude hydrochloride salt is significantly lower than expected.
Potential Causes & Solutions:
Incomplete Precipitation: The hydrochloride salt may have some solubility in the aqueous layer, especially if the volume is large or the pH is not optimal.
Solution: Ensure the aqueous solution is saturated with sodium chloride before extraction to decrease the solubility of the product. After acidification to form the hydrochloride salt, cooling the aqueous solution in an ice bath can further promote precipitation.
Emulsion Formation During Extraction: The presence of polar impurities or improper mixing can lead to the formation of a stable emulsion, trapping the product.
Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. Gentle swirling or rocking of the funnel is preferable to vigorous shaking.
Product Adherence to Glassware: The hydrochloride salt can sometimes adhere to the walls of the flask.
Solution: After filtering the precipitated product, rinse the reaction flask with a small amount of the filtrate or a cold, appropriate solvent to recover any adhered solid.
Issue 2: Persistent Colored Impurities (Pinkish or Brownish Hue)
Symptom: The isolated solid has a noticeable pink or brown discoloration, even after initial washing.
Potential Causes & Solutions:
Oxidation: Indoline and its derivatives can be susceptible to air oxidation, leading to colored byproducts.[1]
Solution: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during prolonged heating or concentration steps. The addition of a small amount of an antioxidant like sodium bisulfite during work-up can sometimes mitigate this.
Residual Starting Materials or Byproducts: Incomplete reactions or side reactions can introduce colored impurities.
Solution: A carefully chosen recrystallization solvent system is crucial. For methyl 6-bromoindoline-4-carboxylate hydrochloride, a mixed solvent system, such as methanol/diethyl ether or ethanol/ethyl acetate, often proves effective. The goal is to find a solvent in which the product is soluble at elevated temperatures but sparingly soluble at room temperature, while the impurities remain soluble at all temperatures.[2]
Issue 3: Ineffective Purification by Recrystallization
Symptom: Recrystallization fails to significantly improve the purity of the product, as determined by TLC or HPLC analysis.
Potential Causes & Solutions:
Co-crystallization of Impurities: Some impurities may have similar solubility profiles to the desired product, leading to their incorporation into the crystal lattice.[3]
Solution 1: Solvent System Optimization: Experiment with different solvent systems. A systematic approach involves testing a range of solvents with varying polarities.
Solution 2: Column Chromatography: If recrystallization is ineffective, column chromatography is the next logical step. A silica gel column is typically used for compounds of this polarity.[4]
Section 2: Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the handling and purification of methyl 6-bromoindoline-4-carboxylate hydrochloride.
Q1: What is the expected appearance of pure methyl 6-bromoindoline-4-carboxylate hydrochloride?
A1: Pure methyl 6-bromoindoline-4-carboxylate hydrochloride is typically an off-white to pale yellow or pink solid.[5] Significant deviation from this, such as a dark brown or black color, indicates the presence of substantial impurities.[1]
Q2: How can I quickly assess the purity of my sample?
A2: Thin-Layer Chromatography (TLC) is a rapid and effective method for qualitative purity assessment.[1] A single spot on the TLC plate under UV visualization is a good indication of high purity. The presence of multiple spots signifies impurities. A common mobile phase for this compound is a mixture of ethyl acetate and hexanes.
Q3: What are the key differences in purifying the free base versus the hydrochloride salt?
A3: The free base is less polar and more soluble in common organic solvents like dichloromethane and ethyl acetate. It is more amenable to purification by standard silica gel chromatography. The hydrochloride salt is more polar and often less soluble in non-polar organic solvents. Purification of the salt frequently relies on recrystallization from polar solvents or specialized chromatography techniques.
Q4: Are there any specific safety precautions I should take when handling this compound?
A4: Yes, it is important to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7] It is classified as harmful if swallowed and may cause skin and eye irritation.[8] Always work in a well-ventilated area or a fume hood.[6]
Q5: What are the recommended storage conditions for methyl 6-bromoindoline-4-carboxylate hydrochloride?
A5: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[6][9] Storing it under an inert atmosphere can help prevent degradation over time. Room temperature storage is generally acceptable.[9]
Section 3: Experimental Protocols
Protocol 1: Recrystallization
This protocol provides a general guideline for the recrystallization of methyl 6-bromoindoline-4-carboxylate hydrochloride. The optimal solvent system may need to be determined empirically.
Step-by-Step Methodology:
Solvent Selection: In a series of small test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate) and solvent mixtures. The ideal solvent will dissolve the compound when hot but not when cold.
Dissolution: In a fume hood, place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent until the solid just dissolves.
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.
Crystallization: Allow the clear solution to cool slowly to room temperature. To maximize yield, the flask can be placed in an ice bath after it has reached room temperature.
Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals under vacuum to remove residual solvent.
Protocol 2: Flash Column Chromatography
This protocol is for the purification of the free base form of methyl 6-bromoindoline-4-carboxylate.
Step-by-Step Methodology:
Neutralization: Dissolve the hydrochloride salt in a suitable solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the HCl and obtain the free base. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.
Stationary Phase: Use silica gel (230-400 mesh) as the stationary phase.
Mobile Phase Selection: Determine an appropriate mobile phase using TLC. A good starting point is a mixture of ethyl acetate and hexanes. The ideal solvent system will give the product an Rf value of approximately 0.3.
Column Packing: Pack a glass column with a slurry of silica gel in the chosen mobile phase.
Sample Loading: Dissolve the crude free base in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, and then carefully load it onto the top of the packed column.
Elution: Elute the column with the mobile phase, collecting fractions.
Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.
Section 4: Data Presentation & Visualization
Table 1: Common Recrystallization Solvents and Their Properties
Solvent
Boiling Point (°C)
Polarity Index
Notes
Methanol
65
5.1
Good for dissolving the compound when hot.
Ethanol
78
4.3
Similar to methanol, often used in mixtures.
Isopropanol
82
3.9
Less polar than methanol and ethanol.
Ethyl Acetate
77
4.4
A good co-solvent with hexanes or heptane.
Diethyl Ether
35
2.8
Often used as an anti-solvent to induce precipitation.
Diagram 1: Purification Method Selection Workflow
Caption: A decision tree for selecting the appropriate purification method.
References
Wu, H., & Hynes, J., Jr. (2010). Supporting Information for A highly efficient heterogeneous copper-catalyzed chlorodeboronation of arylboronic acids leading to chlorinated arenes. Organic Letters, 12(6), 1192–1195. Available from: [Link]
CP Lab Chemicals. (n.d.). methyl 6-bromo-1H-indole-4-carboxylate, min 97%, 1 gram. Retrieved February 12, 2026, from [Link]
CP Lab Safety. (n.d.). methyl 6-bromo-3-formyl-1H-indole-4-carboxylate, min 97%, 1 gram. Retrieved February 12, 2026, from [Link]
Li, Z., Han, S., Li, C., Shao, P., Xia, H., Li, H., Chen, X., Feng, X., & Liu, X. (2020). Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. The Royal Society of Chemistry. Available from: [Link]
PubChem. (n.d.). Methyl 6-bromoindoline-4-carboxylate hydrochloride. Retrieved February 12, 2026, from [Link]
Povarov, A. A., et al. (2023). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Molecules, 28(8), 3536. Available from: [Link]
PubChem. (n.d.). 6-Bromoindole. Retrieved February 12, 2026, from [Link]
Reddit. (2023, April 25). Satisfying recrystallization. r/OrganicChemistry. Retrieved February 12, 2026, from [Link]
Kumar, A., et al. (2011). Identification and synthesis of impurities formed during sertindole preparation. Beilstein Journal of Organic Chemistry, 7, 136-142. Available from: [Link]
Aslanov, L. A., et al. (2021). Crystal structures and Hirshfeld analysis of 4,6-dibromoindolenine and its quaternized salt. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 12), 1159–1164. Available from: [Link]
Cosmosil. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved February 12, 2026, from [Link]
Price, S. L. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Crystals, 7(4), 115. Available from: [Link]
Wang, W., et al. (2018). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Available from: [Link]
Google Patents. (2008). CN100387577C - The preparation method of 4-bromo-7-methylindole-2-carboxylic acid.
Söderberg, B. C., Shriver, J. A., & Wallace, J. M. (2002). 1H-Indole-4-carboxylic acid, methyl ester. Organic Syntheses, 79, 132. Available from: [Link]
PubChem. (n.d.). methyl 2,3-dihydro-1H-isoindole-4-carboxylate hydrochloride. Retrieved February 12, 2026, from [Link]
Agilent. (n.d.). LC and LC/MS Columns. Retrieved February 12, 2026, from [Link]
The following guide details the comparative spectroscopic analysis of Methyl 6-bromoindoline-4-carboxylate , focusing on its differentiation from its synthetic precursor, Methyl 6-bromoindole-4-carboxylate . This analysi...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the comparative spectroscopic analysis of Methyl 6-bromoindoline-4-carboxylate , focusing on its differentiation from its synthetic precursor, Methyl 6-bromoindole-4-carboxylate .
This analysis is critical for medicinal chemists monitoring the reduction of the indole scaffold to the indoline core—a common step in the synthesis of MDM2 inhibitors and kinase ligands.
Primary Alternative (Precursor): Methyl 6-bromoindole-4-carboxylate (Aromatized scaffold).[1]
Application: Intermediate for fused heterocyclic drugs; the C4-ester provides a handle for cyclization, while the C6-bromide allows for Suzuki/Buchwald cross-couplings.[1]
Analytical Challenge: Distinguishing the product from the starting material during reduction (e.g., using
or ). The primary indicator is the transformation of the pyrrole ring's aromatic protons into methylene triplets.
Structural & Electronic Analysis
The transition from Indole to Indoline fundamentally alters the electronic landscape of the molecule.
Aromaticity: The indole is a fully aromatic
-electron system.[1] The indoline is a bicycle containing a benzene ring fused to a saturated nitrogen heterocycle.
Nitrogen Character:
Indole:[1][2][3][4][5][6] Nitrogen lone pair is delocalized into the
-system (poor donor, planar).
Indoline:[2][5] Nitrogen lone pair is more localized (aniline-like), making it a stronger ortho-donor.[1] This significantly shields the H7 proton.
Conformation: The indoline ring introduces flexibility (puckering) at C2/C3, unlike the planar indole.
Visual Logic: Analysis Workflow
Figure 1: Analytical workflow for confirming the reduction of the indole C2-C3 bond.
Comparative 1H NMR Data
The following data contrasts the experimentally established values of the Indole precursor with the diagnostic shifts of the Indoline product.
Solvent:
(Standard) or DMSO- (if solubility is poor).[1]
Frequency: 400 MHz.[7]
Table 1: The Diagnostic "Fingerprint" (Aliphatic Region)
This is the definitive region for confirmation. The disappearance of aromatic C2/C3 signals and appearance of methylene triplets confirms the reaction.
Dissolution: Dissolve the indole (1 mmol) in glacial acetic acid (10 mL) at room temperature.
Addition: Add
portion-wise over 10 minutes. Caution: HCN generation is possible; use a fume hood.
Reaction: Stir at room temperature for 2-4 hours. Monitor by TLC (Indoline is usually more polar and stains blue/purple with Ninhydrin due to the secondary amine).[1]
Workup (Critical for NMR purity):
Pour into ice water.
Neutralize with
or to pH ~8-9 (to liberate the free base indoline).[1]
Figure 2: Electronic effects governing the chemical shifts of Methyl 6-bromoindoline-4-carboxylate.
References
Precursor Characterization: "Methyl 6-bromoindole-4-carboxylate | 107650-22-6."[1] Sigma-Aldrich.[1][9] Available at: [1]
Reduction Methodology: Gribble, G. W., et al. "Reactions of Sodium Borohydride in Acidic Media; XVI. Reduction of Indoles to Indolines." Synthesis, 1977(12), 859-862.
Spectral Database: "1H NMR of Indole Derivatives." National Institute of Advanced Industrial Science and Technology (AIST), SDBS Web.
Analogous Synthesis: Comparison derived from Journal of Medicinal Chemistry protocols for 4-substituted indoline synthesis (e.g.
Methyl 6-bromoindoline-4-carboxylate vs methyl 6-bromo-1H-indole-4-carboxylate biological activity
Title: Comparative Guide: Methyl 6-bromoindoline-4-carboxylate vs. Methyl 6-bromo-1H-indole-4-carboxylate Executive Summary This guide compares two critical heterocyclic building blocks: the aromatic Methyl 6-bromo-1H-in...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Guide: Methyl 6-bromoindoline-4-carboxylate vs. Methyl 6-bromo-1H-indole-4-carboxylate
Executive Summary
This guide compares two critical heterocyclic building blocks: the aromatic Methyl 6-bromo-1H-indole-4-carboxylate (Indole) and its saturated congener Methyl 6-bromoindoline-4-carboxylate (Indoline). While they share a core substitution pattern (6-bromo, 4-carbomethoxy), their utility in drug discovery diverges significantly. The Indole is a privileged scaffold in oncology and virology, serving as a planar anchor for kinase and polymerase inhibitors. The Indoline serves primarily as a "kinked" conformational probe or a solubility-enhancing isostere, often used to fine-tune physicochemical properties (Fsp3) or test the necessity of aromaticity in a binding pocket.
Chemical Profile & Structural Divergence
The fundamental difference lies in the oxidation state of the C2-C3 bond. This alteration dictates the molecule's geometry, basicity, and reactivity.
Feature
Methyl 6-bromo-1H-indole-4-carboxylate
Methyl 6-bromoindoline-4-carboxylate
Structure
Planar Aromatic System
Puckered / Kinked System
CAS Number
107650-22-6
Not widely listed (Synthetic Intermediate)
Hybridization
C2/C3 are
C2/C3 are
Geometry
Flat (0° dihedral angle)
Non-planar (C2/C3 twist)
N-H Acidity
High ()
Low (Similar to secondary amines)
Basicity
Negligible (Lone pair in -system)
Moderate (Lone pair available)
Primary Use
Scaffold Core (Kinase/Viral inhibitors)
Fsp3 Enhancer / Conformational Probe
Biological Activity & Applications
A. The Indole Scaffold (The "Anchor")
The Methyl 6-bromo-1H-indole-4-carboxylate is a high-value intermediate. The 4-position ester and 6-position bromine provide orthogonal handles for rapid diversification, making it ideal for fragment-based drug discovery (FBDD).
SOS1 Inhibitors (KRAS Pathway):
Mechanism: The indole core binds to the SOS1 protein, blocking its interaction with KRAS. The 6-position is often coupled to a bicyclic heteroaryl group to extend into the hydrophobic pocket, while the 4-carboxylate is converted to an amide to engage polar residues.
Key Insight: The planarity of the indole is often required to slot into the narrow "hinge" or "lipophilic sandwich" regions of the target protein.
EZH2 Inhibitors (Epigenetics):
Application: Used as a precursor for 1,4-pyridone bicyclic compounds. The indole nitrogen is often alkylated to project into solvent-exposed regions.
Target: Enhancer of Zeste Homolog 2 (EZH2), a methyltransferase overexpressed in lymphomas.
HCV NS5B Polymerase Inhibitors:
Role: Acts as an allosteric inhibitor. The indole ring stacks against viral aromatic residues (e.g., phenylalanine/tyrosine) via
interactions.
B. The Indoline Scaffold (The "Tuner")
The Methyl 6-bromoindoline-4-carboxylate is typically employed in the optimization phase (Hit-to-Lead).
Conformational Restriction & Probing:
Researchers synthesize the indoline analog to test if the target pocket requires a flat ligand. If the indoline retains potency, the target tolerates 3D bulk, allowing the chemist to escape "flatland" (improving solubility and reducing off-target binding).
Metabolic Stability:
Indolines have higher fraction of
carbons (Fsp3), which often correlates with better solubility and lower lipophilicity (LogD) compared to the parent indole.
Synthesis Intermediate:
It is frequently the precursor to the indole (via oxidation) or the product of selective reduction to introduce chirality at C2.
Visualizing the Biological Pathway
The following diagram illustrates how the Indole scaffold serves as a central hub for generating inhibitors for SOS1 (Cancer) and HCV (Viral) targets.
Caption: Figure 1. Divergent biological applications of the Indole vs. Indoline scaffolds. The Indole is the primary bioactive core, while the Indoline serves as a structural probe.
Experimental Protocols
Protocol A: Synthesis of Methyl 6-bromo-1H-indole-4-carboxylate
Rationale: The Batcho-Leimgruber synthesis is the industry standard for 4-substituted indoles, avoiding the regioselectivity issues of Fischer indole synthesis.
Dissolve methyl 5-bromo-2-methyl-3-nitrobenzoate (1.0 eq) in DMF.
Add DMF-DMA (3.0 eq) and Pyrrolidine (1.0 eq).
Heat to 110°C for 4 hours. The solution will turn deep red/purple (formation of the
-pyrrolidino-styrene intermediate).
Concentrate in vacuo to remove excess DMF-DMA.
Reductive Cyclization:
Dissolve the crude enamine in Methanol/THF (1:1).
Add Raney Nickel (10 wt%) and cool to 0°C.
Dropwise add Hydrazine hydrate (5.0 eq) (Caution: Exothermic, gas evolution).
Stir at room temperature for 2 hours.
Filter through Celite and concentrate.
Purification: Silica gel chromatography (Hexanes/EtOAc) yields the indole as a white/pale yellow solid.
Protocol B: Selective Reduction to Methyl 6-bromoindoline-4-carboxylate
Rationale: Standard hydrogenation removes the bromine. Sodium Cyanoborohydride in Acetic Acid selectively reduces the indole double bond while tolerating the aryl bromide and ester.
Result: The product is the indoline.[2][3][4] It is unstable to oxidation in air over long periods; store under Argon/Nitrogen.
Synthesis Workflow Diagram
Caption: Figure 2. Step-wise synthesis of the Indole core and its selective reduction to the Indoline scaffold.[4][5]
References
Batcho, A. D., & Leimgruber, W. (1985). Indoles from 2-Methyl-3-nitroanilines and Formamide Acetals. Organic Syntheses, 63, 214. Link
Gribble, G. W., et al. (1974).[3][4] Reactions of Sodium Borohydride in Acidic Media.[3][4] I. Reduction of Indoles and Alkylation of Aromatic Amines with Carboxylic Acids. Journal of the American Chemical Society, 96(25), 7812–7814. Link
Hillig, R. C., et al. (2019). Discovery of Potent SOS1 Inhibitors that Block RAS Activation via Disruption of the SOS1–RAS Complex. Proceedings of the National Academy of Sciences (PNAS), 116(7), 2551-2560. Link
Knutson, S. K., et al. (2012). A Selective Inhibitor of EZH2 Blocks H3K27 Methylation and Kills Mutant Lymphoma Cells. Nature Chemical Biology, 8, 890–896. Link
Beaulieu, P. L., et al. (2009). Indole-Based Inhibitors of HCV NS5B Polymerase: From HTS Hits to Potent, Allosteric Inhibitors. Bioorganic & Medicinal Chemistry Letters, 19(23), 6640-6644. Link
